Cas no 61733-48-0 (Dodecanoic acid, 7,11-dimethyl-3-methylene-)
61733-48-0 structure
Product Name:Dodecanoic acid, 7,11-dimethyl-3-methylene-
CAS No:61733-48-0
MF:C15H28O2
MW:240.381625175476
CID:468127
PubChem ID:22762453
Update Time:2025-04-19
Dodecanoic acid, 7,11-dimethyl-3-methylene- Chemical and Physical Properties
Names and Identifiers
-
- Dodecanoic acid, 7,11-dimethyl-3-methylene-
- 7,11-dimethyl-3-methylidenedodecanoic acid
- DTXSID90628217
- 61733-48-0
- SCHEMBL11615854
-
- Inchi: 1S/C15H28O2/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15(16)17/h12-13H,4-11H2,1-3H3,(H,16,17)
- InChI Key: XUWCWIBUOVUQKM-UHFFFAOYSA-N
- SMILES: OC(CC(=C)CCCC(C)CCCC(C)C)=O
Computed Properties
- Exact Mass: 240.20904
- Monoisotopic Mass: 240.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Dodecanoic acid, 7,11-dimethyl-3-methylene- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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